Cas no 2091633-81-5 (6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylic acid)

• Product Name: 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylic acid
• CAS No: 2091633-81-5
• MF: C₂₃H₁₈N₂O₄
• MW: 386.400025844574
• CID: 5693400
• PubChem ID: 131287907
• Update Time: 2025-05-26

6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-658322
• 6-(9H-fluoren-9-ylmethoxycarbonyl)-5,7-dihydropyrrolo[3,4-b]pyridine-2-carboxylic acid
• 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylicacid
• 2091633-81-5
• AKOS033866292
• 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylic acid

• Inchi： 1S/C23H18N2O4/c26-22(27)20-10-9-14-11-25(12-21(14)24-20)23(28)29-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-10,19H,11-13H2,(H,26,27)
• InChI Key： YKSIJIGHLGKGIS-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C(=CC=C(C(=O)O)N=2)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 386.12665706g/mol
• Monoisotopic Mass: 386.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79.7Ų

Additional information on 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylic acid

Introduction to 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylic acid (CAS No. 2091633-81-5)

6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylic acid (CAS No. 2091633-81-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[3,4-b]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of the fluorenyl moiety and the carboxylic acid group, contribute to its intriguing properties and potential utility in drug development.

The fluorenyl group is a well-known aromatic system that imparts stability and hydrophobicity to the molecule. This characteristic is crucial for enhancing the compound's ability to cross biological membranes and interact with target proteins. The carboxylic acid group, on the other hand, provides a functional handle for further chemical modifications, such as esterification or amide formation, which can be used to optimize the compound's pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. Specifically, it has been demonstrated to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are central to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, this compound has also shown promise in cancer research. Studies have indicated that it can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. This makes it a potential candidate for developing new anticancer drugs.

The structural versatility of 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylic acid also allows for its use as a building block in combinatorial chemistry approaches. Researchers can leverage this compound as a scaffold to synthesize a library of derivatives with varying functional groups and substituents. This approach can help identify lead compounds with enhanced potency and selectivity for specific biological targets.

In terms of pharmacokinetics, preliminary studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, making it suitable for further preclinical and clinical evaluation. However, more detailed studies are needed to fully characterize its pharmacokinetic profile and identify any potential side effects or toxicities.

The synthesis of 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylic acid involves several steps that require careful optimization to achieve high yields and purity. One common synthetic route involves the condensation of 2-aminoacrylonitrile with 1-(fluoren-9-ylmethoxycarbonyl)-1H-pyrrole followed by cyclization and hydrolysis steps. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency of these reactions.

In conclusion, 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-5H,6H,7H-pyrrolo[3,4-b]pyridine-2-carboxylic acid (CAS No. 2091633-81-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research is expected to uncover more about its mechanisms of action and optimize its properties for clinical use.